methyl (4Z)-4-(4-chlorobenzylidene)-1-[4-(ethoxycarbonyl)phenyl]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate

• Molecular Formula: C23H20ClNO5
• Molecular Weight: 425.9 g/mol
• IUPAC Name: methyl (4Z)-4-[(4-chlorophenyl)methylidene]-1-(4-ethoxycarbonylphenyl)-2-methyl-5-oxopyrrole-3-carboxylate
• InChI: InChI=1S/C23H20ClNO5/c1-4-30-22(27)16-7-11-18(12-8-16)25-14(2)20(23(28)29-3)19(21(25)26)13-15-5-9-17(24)10-6-15/h5-13H,4H2,1-3H3/b19-13-
• InChI Key: WVDAGLQRGDBZAU-UYRXBGFRSA-N
• Isomeric SMILES: CCOC(=O)C1=CC=C(C=C1)N2C(=C(/C(=C/C3=CC=C(C=C3)Cl)/C2=O)C(=O)OC)C
• SMILES: CCOC(=O)C1=CC=C(C=C1)N2C(=C(C(=CC3=CC=C(C=C3)Cl)C2=O)C(=O)OC)C

Description

Methyl (4Z)-4-(4-chlorobenzylidene)-1-[4-(ethoxycarbonyl)phenyl]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of methyl (methyl (4Z)-4-(4-chlorobenzylidene)-1-[4-(ethoxycarbonyl)phenyl]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate)-4-(4-chlorobenzylidene)-1-[4-(ethoxycarbonyl)phenyl]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate involves the inhibition of certain enzymes and pathways that are involved in the growth and proliferation of cancer cells. It also exhibits anti-inflammatory and antimicrobial properties by targeting specific receptors and enzymes.
Biochemical and Physiological Effects:
Methyl (methyl (4Z)-4-(4-chlorobenzylidene)-1-[4-(ethoxycarbonyl)phenyl]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate)-4-(4-chlorobenzylidene)-1-[4-(ethoxycarbonyl)phenyl]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate has been shown to induce apoptosis (programmed cell death) in cancer cells by activating certain pathways and inhibiting specific enzymes. It also exhibits anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines. Additionally, this compound has been shown to possess antimicrobial properties by disrupting the cell membrane of microorganisms.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl (methyl (4Z)-4-(4-chlorobenzylidene)-1-[4-(ethoxycarbonyl)phenyl]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate)-4-(4-chlorobenzylidene)-1-[4-(ethoxycarbonyl)phenyl]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate in lab experiments is its high potency and specificity towards certain enzymes and receptors. However, one of the limitations is the lack of in vivo studies, which limits its potential applications in clinical settings.

Future Directions

There are several future directions for the research of methyl (methyl (4Z)-4-(4-chlorobenzylidene)-1-[4-(ethoxycarbonyl)phenyl]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate)-4-(4-chlorobenzylidene)-1-[4-(ethoxycarbonyl)phenyl]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate. These include:
1. Further studies on the potential use of this compound as a therapeutic agent for cancer, inflammation, and microbial infections.
2. Development of new synthesis methods for this compound to improve its yield and purity.
3. In vivo studies to determine the pharmacokinetics and toxicity of this compound.
4. Investigation of the potential use of this compound as a photosensitizer in photodynamic therapy.
5. Exploration of the potential use of this compound in other fields, such as materials science and nanotechnology.
In conclusion, methyl (methyl (4Z)-4-(4-chlorobenzylidene)-1-[4-(ethoxycarbonyl)phenyl]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate)-4-(4-chlorobenzylidene)-1-[4-(ethoxycarbonyl)phenyl]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate is a chemical compound that has shown promising results in various scientific research applications. Further studies are needed to fully understand its potential applications and limitations.

Synthesis Methods

The synthesis of methyl (methyl (4Z)-4-(4-chlorobenzylidene)-1-[4-(ethoxycarbonyl)phenyl]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate)-4-(4-chlorobenzylidene)-1-[4-(ethoxycarbonyl)phenyl]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate involves the reaction between ethyl 4-(4-chlorobenzylidene)-2-methyl-5-oxo-1,3-dihydro-1H-pyrrole-3-carboxylate and ethyl 4-(bromomethyl)benzoate in the presence of a base. The reaction mixture is then refluxed in ethanol to yield the desired compound.

Scientific Research Applications

Methyl (methyl (4Z)-4-(4-chlorobenzylidene)-1-[4-(ethoxycarbonyl)phenyl]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate)-4-(4-chlorobenzylidene)-1-[4-(ethoxycarbonyl)phenyl]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate has been extensively studied for its potential applications in various fields. In medicinal chemistry, this compound has shown promising results as a potential therapeutic agent for the treatment of cancer, inflammation, and microbial infections. It has also been studied for its potential use as a photosensitizer in photodynamic therapy.